3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C17H17NO4/c1-10-9-22-11(2)15(10)14(19)8-17(21)12-6-4-5-7-13(12)18(3)16(17)20/h4-7,9,21H,8H2,1-3H3
• InChI Key: JFOMJYCIJGDXPV-UHFFFAOYSA-N
• SMILES: CC1=COC(=C1C(=O)CC2(C3=CC=CC=C3N(C2=O)C)O)C

Description

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is a compound that has gained attention in recent years due to its potential applications in scientific research. This molecule is a synthetic derivative of indole, which is a naturally occurring compound found in plants and animals. The unique structure of this compound makes it an interesting target for researchers who are interested in studying its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is not well understood. However, it is believed to act as an inhibitor of certain enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has a variety of biochemical and physiological effects. These effects include inhibition of cell growth and proliferation, induction of apoptosis, and modulation of cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one in lab experiments is its unique structure, which allows for the study of its specific biochemical and physiological effects. However, a limitation of using this compound is its relatively complex synthesis method, which may limit its availability for certain experiments.

Future Directions

There are several possible future directions for research involving 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one. These include:
1. Further studies of the compound's mechanism of action, which could provide insights into its potential applications in drug discovery.
2. Investigation of the compound's effects on specific cellular signaling pathways, which could lead to the development of targeted therapies for various diseases.
3. Exploration of the compound's potential applications in cancer research, including its ability to inhibit cell growth and induce apoptosis in cancer cells.
4. Development of more efficient synthesis methods for the compound, which could increase its availability for use in lab experiments.

Synthesis Methods

The synthesis of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one involves several steps. The starting material is indole-2-carboxylic acid, which is converted to an acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 2,4-dimethylfuran-3-amine to form the corresponding amide. This amide is then reduced using lithium aluminum hydride to produce the final compound.

Scientific Research Applications

The unique structure of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one makes it an interesting target for scientific research. This compound has been shown to have potential applications in a variety of fields, including cancer research, neurology, and drug discovery.